3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole

• IUPAC Name: 3-(3-bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole
• InChI: InChI=1S/C11H8BrF2NO/c1-6-9(11(13)14)10(15-16-6)7-3-2-4-8(12)5-7/h2-5,11H,1H3
• InChI Key: REYJOFYQRWPBTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC(=CC=C2)Br)C(F)F
• Molecular Formula: C11H8BrF2NO
• Molecular Weight: 288.09 g/mol

Description

The compound “3-(3-Bromophenyl)-4-(difluoromethyl)-5-methyl-1,2-oxazole” is an organic molecule that contains an oxazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. The oxazole ring is substituted with a bromophenyl group, a difluoromethyl group, and a methyl group at the 3rd, 4th, and 5th positions respectively.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxazole ring, possibly through cyclization of a suitable precursor. The bromophenyl, difluoromethyl, and methyl groups would likely be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxazole ring, with the various substituents attached. The bromophenyl group would likely contribute significant steric bulk, while the difluoromethyl group would introduce elements of polarity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the oxazole ring, which is a site of aromaticity, and the various substituents. The bromine atom on the phenyl ring could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromophenyl group could increase its molecular weight and decrease its volatility, while the difluoromethyl group could increase its polarity.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets. If it’s a reagent in a chemical reaction, its mechanism would depend on the reaction conditions and other reactants.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. The specific hazards would depend on its reactivity and toxicity, which are not provided in the available information.

Future Directions

The study and application of this compound could be a potential area of research, given its unique structure. It could be of interest in fields like medicinal chemistry or materials science.